Cas no 2229010-32-4 (3-(2-bromo-3-hydroxy-4-methoxyphenyl)propanenitrile)

• Product Name: 3-(2-bromo-3-hydroxy-4-methoxyphenyl)propanenitrile
• CAS No: 2229010-32-4
• MF: C₁₀H₁₀BrNO₂
• MW: 256.095901966095
• CID: 5947169
• PubChem ID: 165698788
• Update Time: 2025-05-26

3-(2-bromo-3-hydroxy-4-methoxyphenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-3-hydroxy-4-methoxyphenyl)propanenitrile
• EN300-1935549
• 2229010-32-4

• Inchi： 1S/C10H10BrNO2/c1-14-8-5-4-7(3-2-6-12)9(11)10(8)13/h4-5,13H,2-3H2,1H3
• InChI Key： CYPAQVHQUQXTEC-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1CCC#N)OC)O

Computed Properties

• Exact Mass: 254.98949g/mol
• Monoisotopic Mass: 254.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53.2Ų

Additional information on 3-(2-bromo-3-hydroxy-4-methoxyphenyl)propanenitrile

Introduction to 3-(2-bromo-3-hydroxy-4-methoxyphenyl)propanenitrile (CAS No. 2229010-32-4)

3-(2-bromo-3-hydroxy-4-methoxyphenyl)propanenitrile (CAS No. 2229010-32-4) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes a bromo, hydroxy, and methoxy substituent on a phenyl ring, along with a propanenitrile group. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various research endeavors.

The chemical formula of 3-(2-bromo-3-hydroxy-4-methoxyphenyl)propanenitrile is C₁₁H₁₁BrNO₂. Its molecular weight is 265.11 g/mol, and it exists as a white to off-white solid at room temperature. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and acetone, making it suitable for use in a variety of experimental conditions.

In the realm of pharmaceutical research, 3-(2-bromo-3-hydroxy-4-methoxyphenyl)propanenitrile has been investigated for its potential therapeutic applications. Recent studies have explored its activity as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, one study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme involved in the progression of neurodegenerative disorders. This finding suggests that 3-(2-bromo-3-hydroxy-4-methoxyphenyl)propanenitrile could be a promising lead compound for the development of novel therapeutic agents.

Beyond its potential therapeutic applications, 3-(2-bromo-3-hydroxy-4-methoxyphenyl)propanenitrile has also been studied for its role in chemical synthesis and material science. Its unique structure makes it an excellent starting material for the synthesis of more complex molecules with diverse functionalities. Researchers have utilized this compound as a building block in the development of new materials with enhanced properties, such as improved thermal stability and mechanical strength.

The synthesis of 3-(2-bromo-3-hydroxy-4-methoxyphenyl)propanenitrile typically involves multi-step reactions that require careful control of reaction conditions to ensure high yield and purity. One common synthetic route involves the bromination of 3-hydroxy-4-methoxybenzaldehyde followed by the addition of acrylonitrile under controlled conditions. The resulting product is then purified using techniques such as column chromatography to obtain the desired compound with high purity.

In terms of safety and handling, it is important to note that while 3-(2-bromo-3-hydroxy-4-methoxyphenyl)propanenitrile is not classified as a hazardous substance, it should still be handled with appropriate precautions. Researchers working with this compound should wear personal protective equipment (PPE) such as gloves and safety goggles to minimize exposure risks. Additionally, proper storage conditions should be maintained to ensure the stability and integrity of the compound.

The future prospects for 3-(2-bromo-3-hydroxy-4-methoxyphenyl)propanenitrile are promising. Ongoing research continues to uncover new applications and potential uses for this compound across various fields. For example, recent advancements in computational chemistry have enabled more accurate predictions of the compound's behavior in different environments, facilitating its integration into drug discovery pipelines and material development processes.

In conclusion, 3-(2-bromo-3-hydroxy-4-methoxyphenyl)propanenitrile (CAS No. 2229010-32-4) is a versatile compound with significant potential in pharmaceutical research, chemical synthesis, and material science. Its unique molecular structure and functional properties make it an attractive candidate for further investigation and development. As research in these areas continues to advance, it is likely that new applications and uses for this compound will be discovered, contributing to advancements in science and technology.